Cas no 1353946-79-8 ([1-(2-Amino-acetyl)-piperidin-2-ylmethyl]-methyl-carbamic acid benzyl ester)

• Product Name: [1-(2-Amino-acetyl)-piperidin-2-ylmethyl]-methyl-carbamic acid benzyl ester
• CAS No: 1353946-79-8
• MF: C₁₇H₂₅N₃O₃
• MW: 319.39870429039
• CID: 2160208
• Update Time: 2025-05-21

[1-(2-Amino-acetyl)-piperidin-2-ylmethyl]-methyl-carbamic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• [1-(2-Amino-acetyl)-piperidin-2-ylmethyl]-methyl-carbamic acid benzyl ester
• Benzyl ((1-(2-aminoacetyl)piperidin-2-yl)methyl)(methyl)carbamate
• AM92287
• [1-(2-Aminoacetyl)piperidin-2-ylmethyl]methylcarbamic acid benzyl ester

• Inchi： 1S/C17H25N3O3/c1-19(17(22)23-13-14-7-3-2-4-8-14)12-15-9-5-6-10-20(15)16(21)11-18/h2-4,7-8,15H,5-6,9-13,18H2,1H3
• InChI Key： QJTAFXJTNAEROX-UHFFFAOYSA-N
• SMILES： O=C(CN)N1CCCCC1CN(C(=O)OCC1C=CC=CC=1)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 397
• Topological Polar Surface Area: 75.9

Additional information on [1-(2-Amino-acetyl)-piperidin-2-ylmethyl]-methyl-carbamic acid benzyl ester

Compound CAS No. 1353946-79-8: [1-(2-Amino-acetyl)-piperidin-2-ylmethyl]-methyl-carbamic acid benzyl ester

The compound with CAS No. 1353946-79-8, commonly referred to as [1-(2-Amino-acetyl)-piperidin-2-ylmethyl]-methyl-carbamic acid benzyl ester, is a complex organic molecule with significant potential in the fields of pharmacology and organic synthesis. This compound has garnered attention due to its unique structural features and promising applications in drug development. Recent studies have highlighted its role in modulating biological pathways, making it a subject of interest for researchers worldwide.

The benzyl ester group in the molecule plays a crucial role in enhancing its stability and bioavailability. This functional group is often utilized in drug delivery systems to improve the pharmacokinetic properties of active pharmaceutical ingredients (APIs). The piperidine ring, a six-membered saturated heterocycle, contributes to the molecule's rigidity and ability to interact with biological targets. The 2-amino-acetyl substituent further enhances the compound's versatility by introducing additional hydrogen bonding capabilities, which are essential for molecular recognition and binding.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound using multi-step reactions. Researchers have employed strategies such as amino acid derivatization and esterification to construct the molecule with high precision. These methods not only ensure the purity of the final product but also pave the way for large-scale production, which is critical for preclinical and clinical trials.

One of the most exciting developments involving this compound is its potential application in neuroprotective therapies. Studies have demonstrated that it exhibits neuroprotective effects by modulating glutamate signaling pathways, which are implicated in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ability of this compound to cross the blood-brain barrier (BBB) has been a focal point of recent investigations, with promising results indicating its suitability for central nervous system (CNS) drug delivery.

In addition to its pharmacological applications, this compound has also been explored for its role in cancer therapy. Preclinical studies suggest that it may inhibit tumor growth by targeting specific oncogenic pathways. The carbamic acid benzyl ester moiety has been shown to interact with key enzymes involved in cell proliferation, offering a novel approach to anticancer drug design.

The structural versatility of this compound has also made it a valuable tool in drug design and optimization. Researchers have utilized computational methods such as molecular docking and dynamic simulations to predict its binding affinities to various biological targets. These computational studies have provided valuable insights into the molecule's interaction patterns, guiding further experimental work and refining its therapeutic potential.

Furthermore, the environmental impact of this compound has been assessed in accordance with green chemistry principles. Efforts have been made to develop sustainable synthesis routes that minimize waste generation and reduce energy consumption. These eco-friendly approaches align with global initiatives aimed at promoting environmentally responsible chemical practices.

In conclusion, CAS No. 1353946-79-8 represents a cutting-edge molecule with multifaceted applications in medicine and pharmacology. Its unique structure, combined with advancements in synthetic chemistry and drug delivery systems, positions it as a promising candidate for addressing unmet medical needs. As research continues to uncover its full potential, this compound is expected to play a pivotal role in shaping future therapeutic interventions.